An In-depth Technical Guide to Manganese(II) Nitrate Hydrate: Formula, Structure, and Applications
An In-depth Technical Guide to Manganese(II) Nitrate Hydrate: Formula, Structure, and Applications
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of manganese(II) nitrate (B79036) hydrate (B1144303), a versatile inorganic compound with significant applications in various scientific and industrial fields. This document details its chemical formula, structure, physicochemical properties, and experimental protocols for its synthesis and analysis.
Chemical Formula and Structure
Manganese(II) nitrate is an inorganic compound with the chemical formula Mn(NO₃)₂. It most commonly exists in its hydrated forms, which are nitrate salts containing varying amounts of water. The general formula for manganese(II) nitrate hydrate is Mn(NO₃)₂·(H₂O)n .[1] The most common hydrated derivatives are the tetrahydrate, Mn(NO₃)₂·4H₂O, and the hexahydrate, Mn(NO₃)₂·6H₂O.[1][2] Anhydrous and monohydrate forms are also known.[1]
Structurally, manganese(II) compounds, particularly with oxygen-containing ligands, typically exhibit an octahedral geometry. In the solid state, the tetrahydrate form features a manganese atom coordinated with four water molecules (aquo ligands) and two mutually cis, unidentate nitrate ligands.[1] The hexahydrate consists of the octahedral hexaaquomanganese(II) cation, [Mn(H₂O)₆]²⁺, and two nitrate anions.[1]
Physicochemical Properties
Manganese(II) nitrate and its hydrates are typically pale pink to red crystalline solids.[1][3] They are highly soluble in water and hygroscopic, meaning they readily absorb moisture from the air.[3] Due to its oxidizing properties, manganese(II) nitrate can react vigorously with organic materials.[4]
Quantitative Data
The following tables summarize the key physicochemical properties of anhydrous manganese(II) nitrate and its common hydrates.
Table 1: General Properties of Manganese(II) Nitrate and its Hydrates
| Property | Anhydrous (Mn(NO₃)₂) | Tetrahydrate (Mn(NO₃)₂·4H₂O) | Hexahydrate (Mn(NO₃)₂·6H₂O) |
| Molecular Weight | 178.95 g/mol [1] | 251.01 g/mol [5][6] | 287.04 g/mol [7] |
| Appearance | White powder[1] | Pink to red crystalline solid[3] | Light crimson crystals to liquid[8] |
| CAS Number | 10377-66-9[1] | 20694-39-7[1][6] | 17141-63-8[1] |
Table 2: Physical and Chemical Properties
| Property | Anhydrous (Mn(NO₃)₂) | Tetrahydrate (Mn(NO₃)₂·4H₂O) | Hexahydrate (Mn(NO₃)₂·6H₂O) |
| Melting Point | 37 °C[1] | 37.1 °C[5] | 25.8 °C[8] |
| Boiling Point | 100 °C (decomposes)[1] | 83 °C at 760 mmHg[9] | 129.5 °C (decomposes)[8] |
| Density | 1.536 g/cm³[1] | 2.13 g/cm³[9] | Not specified |
| Solubility in Water | 118 g/100 mL at 10 °C[1] | Soluble[3][9] | Soluble[4] |
Experimental Protocols
Laboratory Synthesis
A common laboratory method for the preparation of manganese(II) nitrate involves the reaction of manganese carbonate or manganese(II) oxide with nitric acid.[2]
Materials:
-
Manganese(II) carbonate (MnCO₃) or Manganese(II) oxide (MnO)
-
Dilute nitric acid (HNO₃)
-
Distilled water
-
Beaker
-
Stirring rod
-
Heating plate
-
Filtration apparatus
Procedure:
-
In a well-ventilated fume hood, carefully add a stoichiometric amount of manganese(II) carbonate or manganese(II) oxide to a beaker containing dilute nitric acid. The reaction should be performed cautiously as it can be exothermic and may produce gas (CO₂ in the case of the carbonate).
-
Stir the mixture gently until the solid reactant has completely dissolved, indicating the formation of aqueous manganese(II) nitrate. The reaction for manganese carbonate is as follows: MnCO₃(s) + 2HNO₃(aq) → Mn(NO₃)₂(aq) + H₂O(l) + CO₂(g)
-
If the resulting solution is cloudy, filter it to remove any insoluble impurities.
-
Gently heat the clear solution to evaporate the water and concentrate the manganese(II) nitrate.
-
Allow the concentrated solution to cool slowly at room temperature. Crystals of manganese(II) nitrate hydrate will form.
-
Collect the crystals by filtration and dry them in a desiccator.
Analytical Methods
The determination of manganese content in manganese(II) nitrate hydrate or other samples can be performed using several established analytical techniques.
-
Atomic Absorption Spectroscopy (AAS): This is a common and sensitive method for quantifying manganese. The sample is atomized in a flame or graphite (B72142) furnace, and the absorption of light at a characteristic wavelength (279.5 nm for manganese) is measured.[10]
-
Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES): ICP-AES is a powerful technique for multi-element analysis, including manganese. The sample is introduced into an argon plasma, which excites the manganese atoms. The intensity of the emitted light at specific wavelengths is proportional to the manganese concentration.[10]
-
Neutron Activation Analysis (NAA): NAA is a highly sensitive and non-destructive technique for determining the elemental composition of a sample. The sample is irradiated with neutrons, and the resulting gamma rays emitted from the activated manganese are measured.[10]
Thermal Decomposition Pathway
The thermal decomposition of manganese(II) nitrate hydrate is a stepwise process that ultimately yields various manganese oxides. This pathway is of significant interest for the synthesis of manganese oxide nanomaterials.[11] The decomposition of the hexahydrate, for instance, involves dehydration followed by the decomposition of the anhydrous nitrate.
Caption: Thermal decomposition pathway of Manganese(II) nitrate hexahydrate.
Applications
Manganese(II) nitrate hydrate serves as a precursor in the synthesis of various manganese compounds, particularly manganese oxides, which have applications in:
-
Battery Technology: As a precursor for manganese dioxide (MnO₂), a common cathode material in primary alkaline batteries.[12]
-
Catalysis: Used in the preparation of manganese-based catalysts for various chemical reactions.
-
Ceramics: Employed as a porcelain colorant.
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Fertilizers: A source of the essential micronutrient manganese for plants.[2]
References
- 1. Manganese(II) nitrate - Wikipedia [en.wikipedia.org]
- 2. laboratorynotes.com [laboratorynotes.com]
- 3. CAS 20694-39-7: Manganese(II) nitrate tetrahydrate [cymitquimica.com]
- 4. americanelements.com [americanelements.com]
- 5. Manganese nitrate tetrahydrate | H8MnN2O10 | CID 182616 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. 硝酸锰 四水合物 ≥99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
- 7. Manganese(II) nitrate hexahydrate JIS special grade, ≥98.0% | Sigma-Aldrich [sigmaaldrich.com]
- 8. direct.hpc-j.co.jp [direct.hpc-j.co.jp]
- 9. echemi.com [echemi.com]
- 10. ANALYTICAL METHODS - Toxicological Profile for Manganese - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. 硝酸锰(II) 水合物 98% | Sigma-Aldrich [sigmaaldrich.com]
